Cas no 160775-14-4 (Methyl 3,4-difluoro-2-methylbenzoate)

• Product Name: Methyl 3,4-difluoro-2-methylbenzoate
• CAS No: 160775-14-4
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD11042817
• CID: 1083539
• PubChem ID: 22072837
• Update Time: 2025-11-01

Methyl 3,4-difluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-difluoro-2-methylbenzoate
• Methyl 3,4-difluoro-2-methyl-benzoate
• DB-351920
• Methyl3,4-difluoro-2-methylbenzoate
• WS-01978
• 160775-14-4
• AKOS006309705
• AT10747
• MFCD11042817
• SCHEMBL8217125
• CS-0194066
• EN300-8088750

• MDL： MFCD11042817
• Inchi： 1S/C9H8F2O2/c1-5-6(9(12)13-2)3-4-7(10)8(5)11/h3-4H,1-2H3
• InChI Key： RKSMUWMDZDLGGA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)OC)=C1C)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 3,4-difluoro-2-methylbenzoate

Recent Advances in the Application of Methyl 3,4-difluoro-2-methylbenzoate (CAS: 160775-14-4) in Chemical Biology and Pharmaceutical Research

Methyl 3,4-difluoro-2-methylbenzoate (CAS: 160775-14-4) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have highlighted its role in the development of novel drug candidates with improved pharmacokinetic properties and reduced side effects.

One of the most notable advancements involving Methyl 3,4-difluoro-2-methylbenzoate is its incorporation into the design of selective kinase inhibitors. Researchers have demonstrated that the fluorinated aromatic ring enhances binding affinity to target proteins while maintaining metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a potent inhibitor for the JAK-STAT signaling pathway, which is implicated in autoimmune diseases such as rheumatoid arthritis and psoriasis.

In addition to its role in kinase inhibition, Methyl 3,4-difluoro-2-methylbenzoate has been explored as a building block for PET (positron emission tomography) radiotracers. The fluorine atoms in its structure allow for easy incorporation of radioactive isotopes like fluorine-18, enabling non-invasive imaging of disease biomarkers. A recent preclinical study showcased its utility in developing a radiotracer for imaging neuroinflammation, offering potential applications in the early diagnosis of neurodegenerative diseases like Alzheimer's.

The synthetic versatility of Methyl 3,4-difluoro-2-methylbenzoate has also been leveraged in the development of prodrugs. Its ester functionality can be modified to improve solubility and bioavailability, as evidenced by a 2024 study where it was used to create a water-soluble prodrug of a poorly soluble anticancer agent. This approach significantly enhanced the drug's therapeutic index and reduced systemic toxicity in animal models.

Despite these promising developments, challenges remain in optimizing the large-scale production of Methyl 3,4-difluoro-2-methylbenzoate while maintaining high purity standards. Recent efforts have focused on green chemistry approaches, including catalytic fluorination methods that minimize waste generation. These advancements are expected to facilitate broader adoption of this compound in industrial pharmaceutical applications.

Looking ahead, researchers anticipate that Methyl 3,4-difluoro-2-methylbenzoate will play an increasingly important role in the development of next-generation therapeutics. Its unique chemical properties make it particularly valuable for creating drugs with enhanced target specificity and improved safety profiles. Ongoing clinical trials involving derivatives of this compound may soon validate its potential in treating various human diseases.